2-[2-(3-Iodoindazol-1-yl)ethoxy]ethanol

• IUPAC Name: 2-[2-(3-iodoindazol-1-yl)ethoxy]ethanol
• InChI: InChI=1S/C11H13IN2O2/c12-11-9-3-1-2-4-10(9)14(13-11)5-7-16-8-6-15/h1-4,15H,5-8H2
• InChI Key: XYEQNCWVTGQCEL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NN2CCOCCO)I
• Molecular Formula: C11H13IN2O2
• Molecular Weight: 332.14 g/mol

Description

2-[2-(3-Iodoindazol-1-yl)ethoxy]ethanol is a synthetic organic compound featuring an indazole core substituted with an iodine atom at the 3-position, linked via an ethoxyethoxy chain to a terminal hydroxyl group. The ethoxyethanol backbone enhances solubility in polar solvents, a property critical for biological testing .

Preparation Methods

The synthesis of 2-[2-(3-Iodoindazol-1-yl)ethoxy]ethanol typically involves the reaction of 3-iodoindazole with ethylene glycol under specific conditions. The reaction is usually carried out in the presence of a base, such as potassium carbonate, and a suitable solvent, like dimethylformamide (DMF). The mixture is heated to facilitate the reaction, resulting in the formation of the desired product .

Chemical Reactions Analysis

2-[2-(3-Iodoindazol-1-yl)ethoxy]ethanol can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be performed using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The iodine atom in the indazole ring can be substituted with other functional groups through nucleophilic substitution reactions.

Scientific Research Applications

2-[2-(3-Iodoindazol-1-yl)ethoxy]ethanol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of new pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and infectious diseases.

Industry: It is used in the development of new materials with specific properties, such as improved solubility or stability.

Mechanism of Action

The mechanism of action of 2-[2-(3-Iodoindazol-1-yl)ethoxy]ethanol involves its interaction with specific molecular targets. The indazole ring can interact with enzymes or receptors, leading to the modulation of biological pathways. For example, it may inhibit certain enzymes involved in cancer cell proliferation, thereby exerting its anticancer effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound’s key structural motifs—a heteroaromatic ring (indazole), halogen (iodine), and ethoxyethanol chain—distinguish it from analogs. Below is a comparative analysis with structurally related compounds:

Compound Name	Core Structure	Substituents	Key Functional Groups
2-[2-(3-Iodoindazol-1-yl)ethoxy]ethanol	Indazole	Iodine (C3), ethoxyethanol chain	Hydroxyl, ether, iodoindazole
2-(2-[4-(1,1,3,3-Tetramethylbutyl)phenoxy]ethoxy)ethanol (CAS 9036-19-5)	Phenol derivative	Branched alkyl (tetramethylbutyl)	Phenoxy, ether, hydroxyl
2-(2-Heptadec-1-enyl-2-imidazolin-1-yl)ethanol (CAS 17158-54-2)	Imidazoline	Long alkenyl chain (C17)	Imidazoline, hydroxyl
2-[(E)-2-(Nitromethylidene)imidazolidin-1-yl]ethanol	Imidazolidine	Nitromethylidene	Nitro, hydroxyl, imidazolidine

• Indazole vs.
• Halogen vs. Alkyl/Alkenyl Substituents : The iodine atom increases molecular weight (MW = 348.14 g/mol) and polarizability, favoring halogen bonding in drug-receptor interactions. In contrast, alkyl/alkenyl chains (e.g., C17 in ) enhance lipophilicity, affecting membrane permeability .

Physicochemical Properties

Property	Target Compound	CAS 9036-19-5	CAS 17158-54-2
Molecular Formula	C₁₁H₁₃IN₂O₂	C₁₈H₃₀O₃	C₂₂H₄₂N₂O
Molecular Weight	~348.14 g/mol	294.43 g/mol	350.59 g/mol
Solubility	High in polar solvents*	Moderate in ethanol/water	Low (long hydrophobic chain)
Toxicity	Not reported	Acute Toxicity Cat.4, Eye Damage Cat.1	Not classified

*Inferred from ethoxyethanol backbone .